Cas no 127653-96-7 (Hexanoic acid,6-(5,6-dihydro-5-oxo-11H-pyrido[4,3-c][1]benzazepin-11-ylidene)-, (E)- (9CI))

• Product Name: Hexanoic acid,6-(5,6-dihydro-5-oxo-11H-pyrido[4,3-c][1]benzazepin-11-ylidene)-, (E)- (9CI)
• CAS No: 127653-96-7
• Molecular Formula: C₁₉H₁₈N₂O₃
• Molecular Weight: 322.35782
• CID: 155421
• PubChem ID: 6449693

Hexanoic acid,6-(5,6-dihydro-5-oxo-11H-pyrido[4,3-c][1]benzazepin-11-ylidene)-, (E)- (9CI) Properties

Names and Identifiers

• Hexanoic acid,6-(5,6-dihydro-5-oxo-11H-pyrido[4,3-c][1]benzazepin-11-ylidene)-, (E)- (9CI)
• (6E)-6-(5-oxo-6H-pyrido[4,3-c][1]benzazepin-11-ylidene)hexanoic acid
• SCHEMBL9042069
• (E)-6-(5,6-Dihydro-5-oxo-11H-pyrido(4,3-c)(1)benzazepin-11-ylidene)hexanoic acid
• Hexanoic acid, 6-(5,6-dihydro-5-oxo-11H-pyrido(4,3-c)(1)benzazepin-11-ylidene)-, (E)-
• (E)-11-(5-Carboxypentylidene)-5,11-dihydropyrido(4,3-c)(1)benzazepin-5(6H)-one
• 127653-96-7

• InChIKey： OILSYRPXFDCZSX-MLPAPPSSSA-N
• Inchi： InChI=1S/C19H18N2O3/c22-18(23)9-3-1-2-6-13-14-7-4-5-8-17(14)21-19(24)15-10-11-20-12-16(13)15/h4-8,10-12H,1-3,9H2,(H,21,24)(H,22,23)/b13-6-
• SMILES： OC(CCCC/C=C1/C2=CC=CC=C2NC(=O)C2C=CN=CC/1=2)=O

Computed Properties

• Exact Mass: 322.131742
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 322.131742
• Heavy Atom Count: 24
• Complexity: 503
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 79.3

Experimental Properties

• Refractive Index: 1.656
• Boiling Point: 491.9°Cat760mmHg
• Flash Point: 251.3°C
• Density: 1.302